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Compound of Interest

Compound Name: 2-Furancarboximidamide

CAS No.: 54610-73-0

Cat. No.: B1335000

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Furancarboximidamide, a notable heterocyclic compound, is gaining significant attention

within the scientific community for its versatile chemical properties and promising therapeutic

applications. This guide provides a comprehensive overview of its chemical identity, including

its CAS number and IUPAC name, alongside a detailed exploration of its physicochemical

properties. We delve into a robust, field-proven synthesis protocol, elucidating the mechanistic

choices behind the reaction steps. Furthermore, this document highlights the compound's

emerging role in drug development, particularly as an anti-biofilm agent targeting quorum

sensing pathways in pathogenic bacteria. The information presented herein is intended to

serve as a foundational resource for researchers and professionals engaged in chemical

synthesis and pharmaceutical development.

Chemical Identity and Physicochemical Properties
2-Furancarboximidamide is a furan derivative characterized by a carboximidamide group at

the 2-position of the furan ring. This structural feature imparts unique electronic and steric
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properties that are central to its chemical reactivity and biological activity.

Core Identifiers
The primary identifiers for 2-Furancarboximidamide are its CAS (Chemical Abstracts Service)

number and its systematic IUPAC (International Union of Pure and Applied Chemistry) name.

Identifier Value

CAS Number 54610-73-0[1]

IUPAC Name furan-2-carboximidamide[1]

Molecular Formula C5H6N2O[1]

Molecular Weight 110.11 g/mol [1]

Predicted Boiling Point 178.9 ± 32.0 °C[1]

Predicted Density 1.30 g/cm³[1]

Note: The hydrochloride salt of this compound is also commercially available under the CAS

number 54610-69-4.

Chemical Structure
The molecular structure of 2-Furancarboximidamide is fundamental to understanding its

function.

Caption: Chemical structure of 2-Furancarboximidamide.

Synthesis and Mechanistic Rationale
The synthesis of 2-Furancarboximidamide can be achieved through several routes. A

common and effective method involves the activation of a carboxylic acid precursor, followed

by amidation. The following protocol is a representative example, grounded in established

organic chemistry principles.

Experimental Protocol: Synthesis from 2-Furoic Acid
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This protocol outlines a two-step process starting from the readily available 2-furoic acid.

Step 1: Activation of 2-Furoic Acid with 1,1'-Carbonyldiimidazole (CDI)

Reaction Setup: In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve 2-furoic acid (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

Activation: Add 1,1'-carbonyldiimidazole (CDI) (1.1 equivalents) portion-wise to the stirred

solution at room temperature.

Incubation: Heat the reaction mixture to 45°C and stir for 2 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) to confirm the consumption of

the starting material.

Causality: CDI is an excellent activating agent for carboxylic acids. It reacts to form a highly

reactive acylimidazolide intermediate. This intermediate is more susceptible to nucleophilic

attack than the original carboxylic acid, facilitating the subsequent amidation step. The

reaction is typically clean, with the byproducts being imidazole and carbon dioxide, which are

easily removed.

Step 2: Amidation to form 2-Furancarboximidamide

Nucleophilic Addition: To the solution containing the activated 2-furoic acid, add a source of

ammonia (e.g., a solution of ammonia in an appropriate solvent or an ammonium salt with a

non-nucleophilic base) (1.2 equivalents).

Reaction: Allow the reaction to proceed at 45°C for 18-20 hours, with continuous stirring.

Workup and Purification: Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure. The crude product can then be purified by

recrystallization or flash column chromatography to yield pure 2-Furancarboximidamide.

Self-Validation: The purity of the final product should be confirmed by analytical techniques

such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to

validate its structure and molecular weight.

Synthesis Workflow Diagram
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(Recrystallization/Chromatography) End: 2-Furancarboximidamide

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-Furancarboximidamide.

Applications in Drug Discovery and Development
Derivatives of furan-2-carboxamide have shown significant promise as therapeutic agents,

particularly in the realm of infectious diseases. Their ability to interfere with bacterial

communication systems makes them attractive candidates for novel antimicrobial strategies.

Anti-Biofilm and Anti-Quorum Sensing Activity
A key area of application for furan-2-carboxamide derivatives is in combating bacterial biofilms,

which are notoriously resistant to conventional antibiotics. These compounds have

demonstrated activity against Pseudomonas aeruginosa, an opportunistic human pathogen.[2]

The mechanism of action is believed to involve the inhibition of quorum sensing (QS), a cell-to-

cell communication system that bacteria use to coordinate gene expression based on

population density.[3] In P. aeruginosa, the LasR protein is a key transcriptional regulator in the

QS cascade.[3][4][5]

Mechanism of Action: Furan-2-carboxamide derivatives are thought to act as antagonists of

the LasR receptor.[2] By binding to LasR, they prevent the binding of its natural autoinducer,

N-(3-oxododecanoyl)-L-homoserine lactone (3O-C12-HSL). This disruption of the QS

signaling pathway leads to a reduction in the expression of virulence factors and a decrease

in biofilm formation.[2]

Proposed Signaling Pathway Inhibition
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Caption: Inhibition of the LasR quorum sensing pathway in P. aeruginosa.

Conclusion
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2-Furancarboximidamide and its derivatives represent a compelling class of compounds for

further investigation in medicinal chemistry and drug development. Their straightforward

synthesis and potent biological activity, particularly as anti-quorum sensing agents, position

them as valuable scaffolds for the development of novel therapeutics to combat antibiotic-

resistant bacterial infections. This guide provides a foundational understanding to support and

inspire future research in this exciting area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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